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Compound of Interest

Compound Name: Gallic acid-d2

Cat. No.: B1337149 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous handling of

specialized chemical compounds is paramount. This guide provides essential safety and

logistical information for the use of Gallic acid-d2, ensuring operational integrity and

adherence to safety protocols.

Immediate Safety and Handling Protocols
Gallic acid-d2, a deuterated form of gallic acid, requires careful handling to mitigate potential

health risks. The primary hazards associated with this compound include skin, eye, and

respiratory irritation[1][2][3]. Adherence to the following personal protective equipment (PPE)

guidelines is mandatory to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
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Equipment Specification Purpose

Eye Protection
Safety glasses with side-

shields or goggles

To prevent eye contact with

airborne particles or

splashes[4][5].

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To avoid skin contact. Gloves

should be inspected before

use and disposed of properly

after handling the

compound[4].

Respiratory Protection
NIOSH/MSHA approved

respirator

Required when handling the

powder to avoid inhalation of

dust, especially in poorly

ventilated areas[6][7].

Protective Clothing Laboratory coat
To protect skin and clothing

from contamination[7].

General Hygiene: Always wash hands thoroughly after handling Gallic acid-d2, before breaks,

and at the end of the workday. Contaminated clothing should be removed immediately and

washed before reuse[1][5].

Operational Plan: From Receipt to Disposal
A systematic approach to managing Gallic acid-d2 throughout its lifecycle in the laboratory is

crucial for safety and research integrity.

Receiving and Storage
Upon receipt, inspect the container for any damage. Gallic acid-d2 should be stored in a cool,

dry, and well-ventilated area, away from strong oxidizing agents[1][5]. The compound is also

noted to be light-sensitive and hygroscopic; therefore, storage in a tightly sealed, light-resistant

container is essential[4][5].

Experimental Workflow: Handling Powdered Gallic Acid-
d2
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The following protocol outlines the step-by-step procedure for safely handling powdered Gallic
acid-d2 during experimental use.

Preparation:

Ensure the work area, typically a fume hood or a well-ventilated space, is clean and

uncluttered.

Assemble all necessary equipment, including PPE, weighing tools, and solvent containers.

Verify that an eyewash station and safety shower are readily accessible.

Weighing and Aliquoting:

Don the appropriate PPE as specified in the table above.

Carefully open the container of Gallic acid-d2, avoiding the creation of dust.

Use a clean spatula to transfer the desired amount of the compound onto a weighing

paper or into a suitable container.

Perform this task in a fume hood or an enclosure with local exhaust ventilation to minimize

inhalation risk[4].

Dissolution:

Add the weighed Gallic acid-d2 to the chosen solvent in a flask or beaker.

Gently swirl or stir the mixture to facilitate dissolution.

Post-Handling:

Securely close the main container of Gallic acid-d2.

Clean all weighing tools and the work surface to remove any residual powder.

Dispose of contaminated materials, such as weighing paper and gloves, in the designated

chemical waste container.
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Documentation:

Record the amount of Gallic acid-d2 used in the laboratory inventory.

Disposal Plan
The disposal of Gallic acid-d2 and its associated waste must comply with local, state, and

federal regulations. As a deuterated compound, it is not radioactive; therefore, its disposal is

dictated by its chemical properties, which are similar to those of unlabeled gallic acid.

Solid Waste: Unused Gallic acid-d2 and contaminated disposable materials (e.g., gloves,

wipes) should be collected in a clearly labeled, sealed container for hazardous chemical

waste.

Liquid Waste: Solutions containing Gallic acid-d2 should be collected in a designated,

labeled waste container for organic or aqueous waste, depending on the solvent used. Do

not dispose of these solutions down the drain[4].

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous waste. The rinsed container can then be disposed

of according to institutional guidelines.

Quantitative Data
The following table summarizes the key quantitative data for Gallic acid-d2.

Property Value Reference

CAS Number 294660-92-7 [1][4][5]

Molecular Formula C₇H₄D₂O₅ [4]

Molecular Weight 172.13 g/mol [1][8]

Appearance White to off-white solid [1]

Visualizing the Handling Workflow
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To provide a clear, at-a-glance understanding of the handling process, the following diagram

illustrates the logical relationships and decision points from initial risk assessment to final

disposal.

Preparation & Risk Assessment Handling Procedure Cleanup & Disposal
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Caption: Workflow for the safe handling of Gallic acid-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1337149#personal-protective-equipment-for-
handling-gallic-acid-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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